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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B15546263

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring safe and efficient handling of chemical reagents is paramount. This guide provides
immediate, essential safety and logistical information for the use of PEG 23 lauryl ether, a
non-ionic surfactant commonly utilized in various scientific applications. Adherence to these
procedures is critical for minimizing risks and ensuring a safe laboratory environment.

Physicochemical and Safety Data

Understanding the fundamental properties and safety parameters of PEG 23 lauryl ether is the
first step in safe handling. The following table summarizes key quantitative data.
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Property Value Citations
Physical State Solid [1]
Appearance White [1][2]
Odor Fatty odor [11[2]
Melting Point/Range 33-40°C/91.4-104°F [1112]
Flash Point > 149 °C /> 300.2 °F [1][2]

pH (in solution) 55-7.0 [1112]
Water Solubility Soluble [11[2]

Derived No Effect Level
(DNEL) - Dermal (Chronic 1.4 mg/kg bw/day [1]

systemic)

Derived No Effect Level
(DNEL) - Inhalation (Chronic 4.93 mg/m3 [1]

systemic)

Predicted No Effect
Concentration (PNEC) - Fresh 1.39 pg/L [1]

water

Operational Protocol: Handling and Disposal

A systematic approach to handling and disposal is crucial. The following step-by-step protocol
outlines the necessary procedures from preparation to final waste management.

Preparation and Engineering Controls

¢ Ventilation: Always handle PEG 23 lauryl ether in a well-ventilated area.[1][3] For indoor
use, a local exhaust system is recommended to minimize dust or vapor inhalation.[3]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[4]

» Container Inspection: Before use, visually inspect the container for any damage or leaks.
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Personal Protective Equipment (PPE) Selection and
Donning

o Eye and Face Protection: Wear chemical safety goggles that comply with European
Standard EN 166 or OSHA's 29 CFR 1910.133 regulations.[4][5]

o Hand Protection: Chemical-resistant gloves (tested according to EN 374) are mandatory.[6]
Inspect gloves for any tears or perforations before each use.[1]

» Body Protection: Wear a long-sleeved lab coat or other protective clothing to prevent skin
contact.[1][2]

o Respiratory Protection: If working in an area with poor ventilation or where dust formation is
likely, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a
particulate filter.[4][5]

Handling and Use

o Avoid Dust Formation: Handle the solid material carefully to prevent the generation of
airborne dust.[1][5]

» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][3] Wash hands
thoroughly after handling and before breaks.[1]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[4][5]

Accidental Spills

e Immediate Action: In case of a spill, evacuate non-essential personnel from the area.[3]

o Containment: For solid spills, sweep up the material and place it into a suitable, labeled, and
closed container for disposal.[1][4] Avoid actions that could generate dust.

e Ventilation: Ensure adequate ventilation during cleanup.[1]

Storage
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o Conditions: Store in a dry, cool, and well-ventilated place.[1][5]

» Container: Keep the container tightly closed to prevent contamination.[1][5]
Disposal

e Environmental Precautions: Do not release into the environment.[1][4]

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to local, regional, and national regulations.[4][5]

» Disposal Method: Dispose of the waste material in a suitable, closed container at an
approved waste disposal plant.[3]

Visual Guides and Workflows

To further clarify the procedural steps and decision-making processes, the following diagrams
have been created.
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Caption: Workflow for Handling PEG 23 Lauryl Ether.
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Caption: PPE Selection Logic for PEG 23 Lauryl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fishersci.co.uk [fishersci.co.uk]

¢ 2. assets.thermofisher.com [assets.thermofisher.com]

¢ 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
o 4. fishersci.com [fishersci.com]

¢ 5. fishersci.com [fishersci.com]

¢ 6. carlroth.com [carlroth.com]

» To cite this document: BenchChem. [Essential Safety and Logistics for Handling PEG 23
Lauryl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546263#personal-protective-equipment-for-
handling-peg-23-lauryl-ether]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15546263?utm_src=pdf-body-img
https://www.benchchem.com/product/b15546263?utm_src=pdf-body
https://www.benchchem.com/product/b15546263?utm_src=pdf-custom-synthesis
https://www.fishersci.co.uk/store/msds?partNumber=10366553&productDescription%3D500GR+Brij+35&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15809~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:03:02~~Brij%7CTS%20L23-SO-(AP
https://labchem-wako.fujifilm.com/sds/W01W0116-2161JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=BP345500&productDescription=BRIJ+L23-SO-%28AP%29+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC228340051&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CN21-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMxMjZ8YXBwbGljYXRpb24vcGRmfGFEUTNMMmcwT0M4NU1UYzFNamcxTlRNd05qVTBMMU5FUWw5RFRqSXhYMEZWWDBWT0xuQmtaZ3wxMTNiZmViNWJkYThhODdmMDc1NDY0NzY4ZmVlNGFmZDllYWRhZjk2NjdmZDRlMjE3MGNhNDIyYmZjYjg2YjE0
https://www.benchchem.com/product/b15546263#personal-protective-equipment-for-handling-peg-23-lauryl-ether
https://www.benchchem.com/product/b15546263#personal-protective-equipment-for-handling-peg-23-lauryl-ether
https://www.benchchem.com/product/b15546263#personal-protective-equipment-for-handling-peg-23-lauryl-ether
https://www.benchchem.com/product/b15546263#personal-protective-equipment-for-handling-peg-23-lauryl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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